Cas no 31772-56-2 (N-(2-Methylpropylidene)urea)
N-(2-Methylpropylidene)urea structure
Product Name:N-(2-Methylpropylidene)urea
CAS No:31772-56-2
MF:C5H10N2O
MW:114.145700931549
CID:291766
PubChem ID:53693813
Update Time:2024-03-01
N-(2-Methylpropylidene)urea Chemical and Physical Properties
Names and Identifiers
-
- Urea, (2-methylpropylidene)-
- 2-methylpropylideneurea
- isobutylidenurea
- N-(2-Methylpropylidene)urea
-
- Inchi: 1S/C5H10N2O/c1-4(2)3-7-5(6)8/h3-4H,1-2H3,(H2,6,8)
- InChI Key: BPBWQJOFULENOZ-UHFFFAOYSA-N
- SMILES: O=C(N)N=CC(C)C
Computed Properties
- Exact Mass: 114.079312947g/mol
- Monoisotopic Mass: 114.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 55.4
- XLogP3: 0.3
N-(2-Methylpropylidene)urea Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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